Cas no 103187-18-4 (2-Hydroxy-7-phenylheptanoic acid)

• Product Name: 2-Hydroxy-7-phenylheptanoic acid
• CAS No: 103187-18-4
• Molecular Formula: C₁₃H₁₈O₃
• Molecular Weight: 222.28022
• CID: 135620
• PubChem ID: 56845544

2-Hydroxy-7-phenylheptanoic acid Properties

Names and Identifiers

• 2-Hydroxy-7-phenylheptanoic acid
• 7-Hydroxy-7-phenylheptanoic acid
• Benzeneheptanoicacid, z-hydroxy-
• Benzeneheptanoic acid,a-hydroxy
• Benzeneheptanoicacid,z-hydroxy
• BENZENEHEPTANOIC ACID, A-HYDROXY-
• ALPHA-HYDROXY BENZENEHEPTANOIC ACID
• Benzeneheptanoic acid, -hydroxy-
• AKOS015912244
• Benzeneheptanoicacid,z-hydroxy-
• DTXSID20718695
• 103187-18-4
• FT-0696303
• BENZENEHEPTANOIC ACID, Z-HYDROXY-

• MDL： MFCD09954654
• InChIKey： GIPXRSLMPOWIDN-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O3/c14-12(11-7-3-1-4-8-11)9-5-2-6-10-13(15)16/h1,3-4,7-8,12,14H,2,5-6,9-10H2,(H,15,16)
• SMILES： C1=CC=C(C=C1)C(CCCCCC(=O)O)O

Computed Properties

• Exact Mass: 222.12600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 222.125594432g/mol
• Heavy Atom Count: 16
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 2.23500
• PSA: 57.53000
• Density: 1.124